Cas no 50783-64-7 (1-Penten-3-yne, 5-bromo-2-methyl-)

• Product Name: 1-Penten-3-yne, 5-bromo-2-methyl-
• CAS No: 50783-64-7
• MF: C₆H₇Br
• MW: 159.023781061172
• CID: 364059
• PubChem ID: 12256200
• Update Time: 2025-04-19

1-Penten-3-yne, 5-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-yne, 5-bromo-2-methyl-
• 5-bromo-2-methylpent-1-en-3-yne
• 50783-64-7
• DTXSID70482692

• Inchi： 1S/C6H7Br/c1-6(2)4-3-5-7/h1,5H2,2H3
• InChI Key： OZFGWPFQRKEGQR-UHFFFAOYSA-N
• SMILES： BrCC#CC(=C)C

Computed Properties

• Exact Mass: 157.97311
• Monoisotopic Mass: 157.97311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides